Cas no 1889185-87-8 (4-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(3-methyl-2-thienyl)-6-oxo-)
4-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(3-methyl-2-thienyl)-6-oxo- Chemical and Physical Properties
Names and Identifiers
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- 4-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(3-methyl-2-thienyl)-6-oxo-
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- Inchi: 1S/C10H8N2O3S/c1-5-2-3-16-8(5)9-11-6(10(14)15)4-7(13)12-9/h2-4H,1H3,(H,14,15)(H,11,12,13)
- InChI Key: YMATXTYXQUZOQJ-UHFFFAOYSA-N
- SMILES: C1(C2SC=CC=2C)NC(=O)C=C(C(O)=O)N=1
4-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(3-methyl-2-thienyl)-6-oxo- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-686684-0.05g |
2-(3-methylthiophen-2-yl)-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid |
1889185-87-8 | 0.05g |
$1068.0 | 2023-03-10 | ||
| Enamine | EN300-686684-0.1g |
2-(3-methylthiophen-2-yl)-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid |
1889185-87-8 | 0.1g |
$1119.0 | 2023-03-10 | ||
| Enamine | EN300-686684-0.25g |
2-(3-methylthiophen-2-yl)-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid |
1889185-87-8 | 0.25g |
$1170.0 | 2023-03-10 | ||
| Enamine | EN300-686684-0.5g |
2-(3-methylthiophen-2-yl)-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid |
1889185-87-8 | 0.5g |
$1221.0 | 2023-03-10 | ||
| Enamine | EN300-686684-1.0g |
2-(3-methylthiophen-2-yl)-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid |
1889185-87-8 | 1.0g |
$1272.0 | 2023-03-10 | ||
| Enamine | EN300-686684-2.5g |
2-(3-methylthiophen-2-yl)-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid |
1889185-87-8 | 2.5g |
$2492.0 | 2023-03-10 | ||
| Enamine | EN300-686684-5.0g |
2-(3-methylthiophen-2-yl)-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid |
1889185-87-8 | 5.0g |
$3687.0 | 2023-03-10 | ||
| Enamine | EN300-686684-10.0g |
2-(3-methylthiophen-2-yl)-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid |
1889185-87-8 | 10.0g |
$5467.0 | 2023-03-10 | ||
| Enamine | EN300-686365-0.05g |
2-(3-methylthiophen-2-yl)-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid |
1889185-87-8 | 0.05g |
$1068.0 | 2023-03-10 | ||
| Enamine | EN300-686365-0.1g |
2-(3-methylthiophen-2-yl)-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid |
1889185-87-8 | 0.1g |
$1119.0 | 2023-03-10 |
4-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(3-methyl-2-thienyl)-6-oxo- Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
Additional information on 4-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(3-methyl-2-thienyl)-6-oxo-
Recent Advances in the Study of 4-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(3-methyl-2-thienyl)-6-oxo- (CAS: 1889185-87-8)
The compound 4-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(3-methyl-2-thienyl)-6-oxo- (CAS: 1889185-87-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its pyrimidine core and thienyl substituent, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following sections provide an overview of the latest research findings related to this compound.
Recent studies have focused on the synthesis and optimization of 4-Pyrimidinecarboxylic acid derivatives to enhance their pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) reported the development of a novel synthetic route for this compound, which improved yield and purity. The researchers employed a multi-step reaction sequence involving condensation, cyclization, and oxidation, ultimately achieving a scalable and reproducible synthesis. This advancement is critical for further preclinical and clinical studies.
In terms of biological activity, preliminary in vitro studies have demonstrated that 4-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(3-methyl-2-thienyl)-6-oxo- exhibits inhibitory effects on specific kinase enzymes implicated in inflammatory and oncogenic pathways. For instance, a study in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its potent inhibition of JAK2 kinase, a target in myeloproliferative disorders. The compound's unique structural features, including the thienyl group, were found to contribute to its binding affinity and selectivity.
Further investigations into the compound's mechanism of action have utilized computational modeling and X-ray crystallography. A recent publication in Nature Communications (2024) revealed the crystal structure of the compound bound to its target kinase, providing insights into the key interactions at the molecular level. These findings have paved the way for structure-activity relationship (SAR) studies aimed at optimizing the compound's efficacy and reducing off-target effects.
Despite these promising results, challenges remain in the development of 4-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(3-methyl-2-thienyl)-6-oxo- as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed in future studies. Ongoing research is exploring prodrug strategies and formulation technologies to overcome these limitations. Additionally, collaborative efforts between academia and industry are essential to accelerate the translation of these findings into clinical applications.
In conclusion, 4-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(3-methyl-2-thienyl)-6-oxo- (CAS: 1889185-87-8) represents a promising scaffold for drug development, with demonstrated activity against key biological targets. Continued research into its synthesis, mechanism, and optimization will be crucial for realizing its therapeutic potential. This compound exemplifies the intersection of chemical innovation and biological discovery, offering new avenues for treating complex diseases.
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